Cas no 1534369-41-9 (3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol)

• Product Name: 3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol
• CAS No: 1534369-41-9
• MF: C₁₂H₁₆BFO₃
• MW: 238.063047409058
• MDL: MFCD16994234
• CID: 4701598
• Update Time: 2025-10-29

3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-6-HYDROXYBENZENEBORONIC ACID PINACOL ESTER
• 3-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOL
• MB15166
• 2-FLUORO-6-HYDROXYPHENYLBORONIC ACID PINACOL ESTER
• 3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol

• MDL： MFCD16994234
• Inchi： 1S/C12H16BFO3/c1-11(2)12(3,4)17-13(16-11)10-8(14)6-5-7-9(10)15/h5-7,15H,1-4H3
• InChI Key： GXNDNRWVVOKEBG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1B1OC(C)(C)C(C)(C)O1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Topological Polar Surface Area: 38.7

Additional information on 3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol

Comprehensive Overview of 3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol (CAS No. 1534369-41-9)

3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol is a highly specialized boronic ester derivative, widely recognized for its pivotal role in organic synthesis and pharmaceutical research. With the CAS number 1534369-41-9, this compound has garnered significant attention due to its unique structural properties, which make it an invaluable intermediate in Suzuki-Miyaura cross-coupling reactions. Researchers and chemists frequently seek this compound for its ability to facilitate the formation of carbon-carbon bonds, a cornerstone in modern drug discovery and material science.

The growing interest in 3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol is closely tied to the surge in demand for boron-containing compounds, which are essential in developing targeted therapies and bioconjugation techniques. Recent advancements in cancer research and PET imaging have further highlighted the importance of such derivatives, as they enable precise modifications of bioactive molecules. This compound’s fluorophenol moiety also enhances its reactivity, making it a preferred choice for high-throughput screening and medicinal chemistry applications.

One of the most frequently asked questions about CAS 1534369-41-9 revolves around its stability and solubility in various solvents. Studies indicate that this compound exhibits excellent stability under inert conditions, though it may hydrolyze in the presence of moisture. Its solubility in organic solvents like THF, DMSO, and dichloromethane makes it highly versatile for laboratory use. Additionally, its compatibility with palladium catalysts has been extensively documented, reinforcing its utility in transition-metal-catalyzed reactions.

In the context of green chemistry, researchers are increasingly exploring sustainable methods to synthesize 3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol. Innovations such as microwave-assisted synthesis and flow chemistry have shown promise in reducing reaction times and improving yields. These approaches align with the broader industry shift toward eco-friendly processes, a topic that resonates strongly with today’s environmentally conscious audience.

The compound’s relevance extends to agrochemical research, where boron-based intermediates are employed to develop novel pesticides and herbicides. Its structural flexibility allows for the creation of derivatives with enhanced bioactivity, addressing critical challenges in crop protection. This dual applicability in pharmaceuticals and agriculture underscores the compound’s multidisciplinary significance.

From a commercial perspective, the market for 1534369-41-9 is expanding, driven by the escalating demand for custom synthesis and contract research services. Suppliers often highlight its high purity (>95%) and batch-to-batch consistency as key selling points. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, ensuring compliance with stringent industry standards.

In summary, 3-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol (CAS No. 1534369-41-9) stands as a critical building block in contemporary chemical research. Its applications span drug development, material science, and agricultural innovation, making it a compound of enduring relevance. As scientific inquiry continues to evolve, this boronic ester derivative will undoubtedly remain at the forefront of cutting-edge research.